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Compound Name: trans-2,3-Epoxysuccinic acid

Cat. No.: B092029 Get Quote

An In-Depth Technical Guide to trans-2,3-Epoxysuccinic Acid: From Fungal Discovery to

Industrial Applications

Foreword
As a Senior Application Scientist, my experience has consistently shown that the journey of a

molecule from its initial discovery to its application is rarely linear. The story of trans-2,3-
epoxysuccinic acid is a prime example, weaving together mycology, stereospecific synthesis,

enzymology, and green chemistry. This guide is structured not as a rigid encyclopedia entry, but

as a narrative that follows the scientific inquiry itself—from the initial observation of a curious

fungal metabolite to its modern-day role as a cornerstone for biodegradable polymers and a

precursor to potent enzyme inhibitors. We will explore not just the "what" but the "why"—the

causal links behind experimental choices and the logical progression of its scientific

development. This document is intended for researchers and drug development professionals

who appreciate that a molecule's history is integral to understanding its potential.

Part 1: The Serendipitous Discovery in the Fungal
Kingdom
The initial discovery of epoxysuccinic acid was a classic case of curiosity-driven research into

microbial metabolism. In 1939, Japanese investigators Sakaguchi and colleagues first reported

the isolation of this uncommon organic acid from the culture filtrates of fungi they identified as
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Monilia formosa and a Penicillium species.[1] Their work marked the entry of this molecule into

the scientific literature.

Subsequent research confirmed its production by other filamentous fungi, most notably

Aspergillus fumigatus.[1][2][3] These early studies established that the naturally occurring

compound was the L-trans isomer, possessing the following structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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